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Compound of Interest

Compound Name: O-Demethylpaulomycin A

Cat. No.: B15565483

A comprehensive analysis for researchers, scientists, and drug development professionals.

Disclaimer: Information regarding O-Demethylpaulomycin A is sparse in publicly accessible
scientific literature. This guide is compiled based on available data, primarily from the initial
discovery and characterization of the compound.

Introduction

O-Demethylpaulomycin A is a naturally occurring antibiotic belonging to the paulomycin
family of glycosidic compounds. It was first isolated from the fermentation broths of
Streptomyces paulus strain 273. Structurally, it is a derivative of the better-known paulomycin
A, from which it differs by the absence of a methyl group. This technical guide provides a
detailed overview of the known physicochemical properties of O-Demethylpaulomycin A, its
isolation, and structural elucidation, aimed at providing a foundational resource for researchers
in natural product chemistry, antibiotic development, and related fields.

Physicochemical Properties

The quantitative physicochemical data for O-Demethylpaulomycin A are summarized in the
table below. This information is crucial for its handling, formulation, and further investigation.
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Property

Value

Reference

Molecular Formula

C33H44N2017S

[1]

Appearance

Amorphous solid

Inferred from isolation
protocols of related

compounds.

Molecular Weight

788.77 g/mol

Calculated from molecular

formula.

Soluble in methanol, ethyl

Inferred from extraction and

Solubility acetate; poorly soluble in
chromatography protocols.
water.
] ) ] Characteristic of the
UV-Vis Absorption Maxima at 238 and 320 nm

paulomycin chromophore.

Experimental Protocols

The methodologies outlined below are based on the established procedures for the isolation

and characterization of paulomycins and their derivatives.

Fermentation and Isolation

O-Demethylpaulomycin A is produced by Streptomyces paulus (strain 273) in a suitable
fermentation medium. The following workflow outlines the general procedure for its isolation:
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Fermentation of S. paulus

Harvest of whole broth
[Extraction with ethyl acetate]
(Concentration of organic extracg

Crude antibiotic complex

Silica gel chromatography
(Collection of fractions)

Further purification (e.g., HPLC)

'

Isolated O-Demethylpaulomycin A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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demethylpaulomycin-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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